Cas no 2377034-98-3 ((3-Cyanopyrrolidin-3-yl)methanesulfonyl fluoride)

• Product Name: (3-Cyanopyrrolidin-3-yl)methanesulfonyl fluoride
• CAS No: 2377034-98-3
• MF: C₆H₉FN₂O₂S
• MW: 192.211263418198
• CID: 6499874
• PubChem ID: 145913557
• Update Time: 2025-07-19

(3-Cyanopyrrolidin-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2377034-98-3
• (3-cyanopyrrolidin-3-yl)methanesulfonyl fluoride
• EN300-7432023
• (3-Cyanopyrrolidin-3-yl)methanesulfonyl fluoride

• Inchi： 1S/C6H9FN2O2S/c7-12(10,11)5-6(3-8)1-2-9-4-6/h9H,1-2,4-5H2
• InChI Key： YFSNOHDCVAKZEM-UHFFFAOYSA-N
• SMILES： S(CC1(C#N)CNCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 192.03687687g/mol
• Monoisotopic Mass: 192.03687687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 78.3Ų

Additional information on (3-Cyanopyrrolidin-3-yl)methanesulfonyl fluoride

Comprehensive Overview of (3-Cyanopyrrolidin-3-yl)methanesulfonyl fluoride (CAS No. 2377034-98-3)

(3-Cyanopyrrolidin-3-yl)methanesulfonyl fluoride (CAS No. 2377034-98-3) is a specialized chemical compound gaining significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique pyrrolidine core and sulfonyl fluoride moiety, serves as a versatile building block in drug discovery and proteomics. Its cyanopyrrolidine structure enhances binding affinity, making it valuable for designing enzyme inhibitors and targeted therapies.

Recent advancements in covalent inhibitor development have spotlighted (3-Cyanopyrrolidin-3-yl)methanesulfonyl fluoride due to its reactive sulfonyl fluoride group. This functionality enables selective modification of proteins, aligning with the growing demand for precision medicine tools. Researchers are particularly interested in its potential applications for kinase inhibitors and protease-targeting compounds, addressing unmet needs in oncology and neurodegenerative diseases.

The compound's structural stability and water solubility make it suitable for high-throughput screening (HTS) platforms. As the pharmaceutical industry shifts toward fragment-based drug design, 2377034-98-3 offers a compact scaffold for optimizing pharmacokinetic properties. Its compatibility with click chemistry techniques further expands utility in bioconjugation and chemical biology studies.

In the context of AI-driven drug discovery, (3-Cyanopyrrolidin-3-yl)methanesulfonyl fluoride exemplifies how computational models prioritize warhead fragments for covalent drug candidates. Discussions on platforms like ResearchGate highlight its role in addressing undruggable targets—a trending topic in 2024 medicinal chemistry forums. The compound's electrophilic reactivity is carefully balanced to minimize off-target effects, a critical consideration for next-generation therapeutics.

From a synthetic chemistry perspective, the 3-cyanopyrrolidine moiety provides opportunities for stereoselective modifications, appealing to researchers developing chiral drugs. Patent analyses reveal increasing claims incorporating 2377034-98-3 derivatives for immune modulation applications, reflecting industry focus on immuno-oncology pipelines. Environmental factors are also considered, as its biodegradable intermediates align with green chemistry initiatives.

Quality control protocols for CAS No. 2377034-98-3 emphasize HPLC purity standards (>98%) and rigorous NMR characterization. Suppliers frequently address FAQs regarding storage conditions (-20°C under argon) and solvent compatibility (DMSO/water mixtures), indicating practical research needs. The compound's structure-activity relationship (SAR) data is actively curated in PubChem and ChEMBL databases, supporting machine learning applications in lead optimization.

Emerging studies explore the fluorosulfate group's potential as a bioisostere for phosphates in nucleotide analogs, connecting 2377034-98-3 to antiviral research. This positions the compound at the intersection of COVID-19 follow-up treatments and broad-spectrum antiviral development—a hot topic in post-pandemic research. However, all applications strictly adhere to non-hazardous research guidelines and ethical use frameworks.

In summary, (3-Cyanopyrrolidin-3-yl)methanesulfonyl fluoride represents a cutting-edge tool bridging medicinal chemistry and chemical biology. Its dual functionality as a hydrogen bond acceptor (cyanopyrrolidine) and electrophilic center (sulfonyl fluoride) creates unique opportunities for addressing complex disease mechanisms while maintaining drug-like properties. As research progresses, this compound continues to inspire innovative approaches in targeted covalent inhibition strategies.